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Compound of Interest

Compound Name: Dimethyl adipate-d4-1

Cat. No.: B15554209

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Dimethyl

Adipate-d4, with a focus on its application as an internal standard in quantitative analytical

methods. This document is intended for researchers, scientists, and drug development

professionals who utilize stable isotope-labeled compounds in their work.

Core Chemical Properties
Dimethyl Adipate-d4 is the deuterated form of Dimethyl Adipate, an organic compound

classified as a dicarboxylic acid ester. The incorporation of four deuterium atoms into its

structure makes it an ideal internal standard for mass spectrometry-based quantitative analysis,

as it is chemically almost identical to its non-deuterated counterpart but can be distinguished by

its mass.

Table 1: General Chemical Properties of Dimethyl Adipate-d4
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Property Value

Chemical Name Dimethyl (2,2,3,3-d4)hexanedioate

Synonyms
Dimethyl adipate-2,2,3,3-d4, Hexanedioic acid,

dimethyl ester-d4

Molecular Formula C₈H₁₀D₄O₄

Molecular Weight 178.22 g/mol

CAS Number 55724-08-8

Appearance Colorless to light yellow liquid

Table 2: Physical Properties of Dimethyl Adipate-d4

Property Value

Density 1.0 ± 0.1 g/cm³

Boiling Point 228.7 ± 0.0 °C at 760 mmHg

Flash Point 107.2 ± 0.0 °C

LogP 1.03

Spectroscopic Data (Reference: Dimethyl Adipate)
Specific spectroscopic data for Dimethyl Adipate-d4 is not readily available in public databases.

However, the data for its non-deuterated analogue, Dimethyl Adipate, serves as a valuable

reference for predicting the spectral characteristics of the deuterated compound. The primary

difference in the ¹H NMR spectrum will be the absence of signals corresponding to the

deuterated positions. In the ¹³C NMR, the carbons bonded to deuterium will exhibit a

characteristic splitting pattern and a slight upfield shift. The mass spectrum of the deuterated

compound will show a molecular ion peak at a higher m/z value corresponding to the mass

increase from the deuterium atoms.

Table 3: Reference ¹H NMR Data for Dimethyl Adipate (CDCl₃)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (ppm) Multiplicity Assignment

~3.67 Singlet 6H, -OCH₃

~2.35 Multiplet 4H, -COCH₂-

~1.65 Multiplet 4H, -CH₂CH₂-

Table 4: Reference ¹³C NMR Data for Dimethyl Adipate (CDCl₃)

Chemical Shift (ppm) Assignment

~173.6 C=O

~51.4 -OCH₃

~33.7 -COCH₂-

~24.5 -CH₂CH₂-

Table 5: Reference Mass Spectrometry Data for Dimethyl Adipate

m/z Interpretation

174 [M]+ (Molecular Ion)

143 [M - OCH₃]+

115 [M - COOCH₃]+

59 [COOCH₃]+

Experimental Protocol: Use of Dimethyl Adipate-d4
as an Internal Standard in LC-MS/MS Quantitative
Analysis
The following is a detailed methodology for the use of Dimethyl Adipate-d4 as an internal

standard for the quantification of Dimethyl Adipate in a sample matrix using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
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3.1. Materials and Reagents

Dimethyl Adipate (analyte) reference standard

Dimethyl Adipate-d4 (internal standard)

LC-MS grade methanol

LC-MS grade water

Formic acid

Sample matrix (e.g., plasma, tissue homogenate)

3.2. Preparation of Stock and Working Solutions

Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve Dimethyl Adipate in

methanol.

Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Dimethyl

Adipate-d4 in methanol.

Analyte Working Solutions: Prepare a series of calibration standards by serially diluting the

analyte stock solution with methanol to achieve the desired concentration range.

Internal Standard Working Solution: Dilute the internal standard stock solution with methanol

to a final concentration that provides a stable and appropriate signal intensity in the LC-

MS/MS system.

3.3. Sample Preparation

To each sample, calibrator, and quality control sample, add a fixed volume of the internal

standard working solution.

Perform a protein precipitation by adding a suitable volume of cold methanol (e.g., 3 volumes

of methanol to 1 volume of sample).

Vortex the samples for 1 minute.
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Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes to pellet the

precipitated proteins.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

3.4. LC-MS/MS Analysis

LC System: A standard HPLC or UHPLC system.

Column: A C18 reverse-phase column is typically suitable.

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Methanol with 0.1% formic acid.

Gradient: Develop a suitable gradient to achieve good separation of the analyte from matrix

components.

Mass Spectrometer: A triple quadrupole mass spectrometer operated in Multiple Reaction

Monitoring (MRM) mode.

Ionization: Electrospray Ionization (ESI) in positive mode.

MRM Transitions:

Dimethyl Adipate: Determine the optimal precursor to product ion transition (e.g., m/z 175 -

> 143).

Dimethyl Adipate-d4: Determine the optimal precursor to product ion transition (e.g., m/z

179 -> 147).

3.5. Data Analysis

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards.

Perform a linear regression analysis to determine the equation of the line.
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Quantify the concentration of Dimethyl Adipate in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizations
The following diagrams illustrate the experimental workflow for using Dimethyl Adipate-d4 as an

internal standard.
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Caption: Experimental workflow for quantitative analysis using an internal standard.
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Caption: Logical relationship for quantification using an internal standard.
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To cite this document: BenchChem. [Technical Guide: Dimethyl Adipate-d4 - Properties and
Applications in Quantitative Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554209/docs#technical-guide-dimethyl-adipate-d4-
properties-and-applications-in-quantitative-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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